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Physical Properties & Storage

The table below summarizes the key physical properties and storage conditions for Tozasertib as provided

by chemical suppliers and research literature.

Property Specification

Molecular Weight 464.59 g/mol [1] [2] [3]

Molecular Formula C23H28N8OS [2] [3]

CAS Number 639089-54-6 [2] [3] [4]

Form Off-white to white solid [2] [3]

Solubility (DMSO) ~40 mg/mL (86.1 mM) [3] to >100 mg/mL [4]

Purity ≥ 99% by HPLC [1] [2] [3]

Storage (Powder) -20°C, in a desiccated environment [2] [3] [4]

Stability (Powder) Stable for at least 1 year as supplied [2]

Storage (Solution) -20°C [2] or -80°C [3]
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Property Specification

Stability (Solution) Up to 3 months in DMSO at -20°C [2]

Solubility and In Vivo Formulation Guide

For laboratory use, Tozasertib is most commonly dissolved in DMSO to create a concentrated stock

solution. When preparing solutions for experiments, warming the tube to 37°C and brief sonication in an

ultrasonic bath are recommended to achieve a higher solubility and a clear solution [4].

For animal studies, a common in vivo formulation is prepared by sequentially adding solvents to create a

solution of 2 mg/mL in a mixture of 10% DMSO + 40% PEG 300 + 5% Tween 80 + 45% Saline. It is

advised to prepare this working solution immediately before use [3].

Example Experimental Protocol

The following is a detailed methodology for evaluating Tozasertib's anti-tumor effects in a melanoma mouse

model, as cited from recent research [5].

1. Cell Line and Culture

Cell Line: B16F10 mouse melanoma cells.

Culture Conditions: Grow cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with
10% Fetal Bovine Serum (FBS). Maintain cultures at 37°C in a 5% CO2 atmosphere.

Passaging: Wash cells with 1x PBS and detach using 0.25% trypsin-EDTA [5].

2. In Vivo Tumor Model and Dosing

Animal Model: Mice inoculated with B16F10 melanoma cells to establish xenograft tumors.

Drug Preparation: Dissolve Tozasertib in DMSO to create a 1 mM stock solution. Further dilute as
needed for in vivo injection.

Treatment Regimen: Administer Tozasertib to mice bearing melanoma xenografts. The treatment
significantly inhibited tumor growth by modulating the tumor immune microenvironment [5].

3. Outcome Analysis
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Tumor Growth Monitoring: Measure tumor volumes regularly.

Mechanistic Investigation: Analyze tumors for changes in immune cell populations (e.g., CD4+ Treg
cells and CD8+ T cells) to understand the immunomodulatory effects of Tozasertib [5].

The workflow of this experiment can be visualized as follows:
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Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the shelf life of a Tozasertib stock solution in DMSO? According to supplier data, a solution

in DMSO can be stored at -20°C for up to 3 months [2]. For longer stability, storage at -80°C for up to 1 year

is suggested [3].

Q2: Are there any special handling precautions for Tozasertib? While Material Safety Data Sheets

(MSDS) should always be consulted for specific hazards, one supplier indicates that a Safety Data Sheet is

available for the product [2]. Standard safe laboratory practices for handling chemical agents should be

followed.

Q3: My Tozasertib solution has precipitated. What should I do? Briefly warm the vial to 37°C and shake

it in an ultrasonic water bath to re-dissolve the compound [4]. Always inspect the solution visually before

use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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